Cas no 85547-35-9 (spirosolan-3-yl hexopyranosyl-(1->2)-[hexopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside)

spirosolan-3-yl hexopyranosyl-(1->2)-[hexopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside structure
85547-35-9 structure
Product Name:spirosolan-3-yl hexopyranosyl-(1->2)-[hexopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside
CAS No:85547-35-9
MF:C51H85NO22
MW:1064.2141187191
CID:1846058
PubChem ID:158827
Update Time:2024-03-02

spirosolan-3-yl hexopyranosyl-(1->2)-[hexopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside Chemical and Physical Properties

Names and Identifiers

    • spirosolan-3-yl hexopyranosyl-(1->2)-[hexopyranosyl-(1->3)]hexopyranosyl-(1->4)hexopyranoside
    • Neotomatine
    • DTXSID901006107
    • Sisunine
    • 85547-35-9
    • beta-D-Galactopyranoside, (3beta,5alpha,22beta,25S)-spirosolan-3-yl O-beta-D-glucopyranosyl-(1-2)-O-(beta-D-glucopyranosyl-(1-3))-O-beta-D-glucopyranosyl-(1-4)-
    • Tomatidine O-3-beta-commertetraoside
    • Inchi: 1S/C51H85NO22/c1-20-7-12-51(52-15-20)21(2)32-27(74-51)14-26-24-6-5-22-13-23(8-10-49(22,3)25(24)9-11-50(26,32)4)66-45-41(65)38(62)42(31(19-56)70-45)71-48-44(73-47-40(64)37(61)34(58)29(17-54)68-47)43(35(59)30(18-55)69-48)72-46-39(63)36(60)33(57)28(16-53)67-46/h20-48,52-65H,5-19H2,1-4H3
    • InChI Key: QEZIZZSOADJKHZ-UHFFFAOYSA-N
    • SMILES: O1C2(CCC(C)CN2)C(C)C2C1CC1C3CCC4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)O)OC1C(C(C(C(CO)O1)O)O)O)OC1C(C(C(C(CO)O1)O)O)O)O)O

Computed Properties

  • Exact Mass: 1063.55632334g/mol
  • Monoisotopic Mass: 1063.55632334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 23
  • Heavy Atom Count: 74
  • Rotatable Bond Count: 12
  • Complexity: 1900
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 32
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 358Ų
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